Cas no 4110-50-3 (Ethyl propyl sulfide)

Ethyl propyl sulfide Properties

Names and Identifiers

• Ethyl n-propyl sulfide
• Ethyl n-propyl sulphide
• Ethyl Propyl Sulfide
• 1-ethylsulfanylpropane
• Ethyl-n-propylsulfide
• Ethyl-n-propylsulfideneat
• Propane, 1-(ethylthio)-
• Ethyl propyl sulphide
• Sulfide, ethyl propyl
• 3-Thiahexane
• Propyl ethyl sulfide
• 1-(Ethylthio)propane
• 4FK48S87VH
• ethyl(propyl)sulfane
• Ethyl propyl thioether
• Ethyl propyl thio ether
• n-C3H7SC2H5
• 1-(Ethylsulfanyl)propane #
• ZDDDFDQTSXYYSE-UHFFFAOYSA-N
• NSC163319
• TRA0008404
• FCH11
• +Expand

• MDL： MFCD00039940
• InChIKey： ZDDDFDQTSXYYSE-UHFFFAOYSA-N
• Inchi： 1S/C5H12S/c1-3-5-6-4-2/h3-5H2,1-2H3
• SMILES： S(C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 104.06600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 104.066
• Heavy Atom Count: 6
• Complexity: 19.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 25.3

Experimental Properties

• LogP: 2.14950
• PSA: 25.30000
• Refractive Index: 1.4430 to 1.4470
• Boiling Point: 117°C
• Melting Point: -117°C
• Flash Point: 115-117°C
• Solubility: Soluble in ethanol.
• Density: 0,843 g/cm3

Ethyl propyl sulfide Security Information

• Symbol: GHS02 GHS07
• Safety Term：3
• Safety Instruction： S16-S23-S26-S36
• Packing Group：II
• Packing Group：II
• Risk Phrases：R11; R36/37/38
• Hazard Level：3
• Hazardous Material transportation number：1993
• Hazard Statement： H225-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Prompt：dangerous
• PackingGroup：II
• Risk Phrases： 11-36/37/38
• HazardClass：3

Ethyl propyl sulfide Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether